Cas no 2095613-86-6 (6-ethynyl-3-oxabicyclo3.1.0hexane, Mixture of diastereomers)

• Product Name: 6-ethynyl-3-oxabicyclo3.1.0hexane, Mixture of diastereomers
• CAS No: 2095613-86-6
• MF: C₇H₈O
• MW: 108.137822151184
• MDL: MFCD31727674
• CID: 5105533
• PubChem ID: 135392460
• Update Time: 2025-05-19

6-ethynyl-3-oxabicyclo3.1.0hexane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane, 6-ethynyl-
• 6-ethynyl-3-oxabicyclo[3.1.0]hexane, Mixture of diastereomers
• 6-ethynyl-3-oxabicyclo3.1.0hexane, Mixture of diastereomers

• MDL： MFCD31727674
• Inchi： 1S/C7H8O/c1-2-5-6-3-8-4-7(5)6/h1,5-7H,3-4H2
• InChI Key： PXHPTQXRTGMFMH-UHFFFAOYSA-N
• SMILES： C12C(C1C#C)COC2

Additional information on 6-ethynyl-3-oxabicyclo3.1.0hexane, Mixture of diastereomers

Comprehensive Overview of 6-Ethynyl-3-oxabicyclo[3.1.0]hexane (CAS No. 2095613-86-6): A Versatile Building Block in Modern Chemistry

The compound 6-ethynyl-3-oxabicyclo[3.1.0]hexane, registered under CAS No. 2095613-86-6, is a mixture of diastereomers that has garnered significant attention in synthetic chemistry and pharmaceutical research. Its unique bicyclic structure, featuring an ethynyl group and an oxabicyclo framework, makes it a valuable intermediate for designing complex molecules. Researchers are increasingly exploring its applications in click chemistry, drug discovery, and material science, aligning with trends in sustainable and efficient synthetic methodologies.

One of the most searched topics related to this compound is its role in bioorthogonal chemistry, where the ethynyl moiety enables selective reactions with azides—a cornerstone of Cu-free click chemistry. This property is critical for live-cell imaging and targeted drug delivery systems, addressing current demands for non-invasive diagnostic tools. Additionally, its diastereomeric mixture offers stereochemical diversity, a hot topic in asymmetric synthesis and chiral drug development.

From an industrial perspective, 6-ethynyl-3-oxabicyclo[3.1.0]hexane is often discussed alongside high-throughput screening and fragment-based drug design. Its compact, rigid structure mimics privileged scaffolds found in bioactive molecules, making it a candidate for GPCR modulators and enzyme inhibitors. Recent publications highlight its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge field in degradation therapeutics.

Environmental and regulatory considerations are also frequently queried. While the compound is not classified as hazardous, its synthesis often involves green chemistry principles, such as catalytic cyclization and solvent-free conditions. These methods align with the EPA’s Safer Choice Initiative and the pharmaceutical industry’s push toward atom economy.

In material science, the oxabicyclo[3.1.0]hexane core contributes to polymeric networks with tunable rigidity, relevant for 3D printing resins and self-healing materials. Searches for “smart materials” and “functional monomers” often intersect with studies on this compound. Its thermal stability and crosslinking efficiency are particularly noted in patents covering advanced coatings.

Analytical characterization of CAS No. 2095613-86-6 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography to resolve its diastereomeric ratio. These techniques are frequently searched in conjunction with quality control protocols for pharmaceutical intermediates. The compound’s logP and hydrogen-bonding capacity are also key parameters in QSAR modeling, a trending topic in computational chemistry.

Future directions for 6-ethynyl-3-oxabicyclo[3.1.0]hexane research may focus on continuous flow synthesis to enhance scalability, or its integration into DNA-encoded libraries for hit identification. As the demand for covalent inhibitors grows, its ethynyl group could play a pivotal role in kinetic target engagement strategies—a subject of numerous recent PubMed queries.